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Compound of Interest

Compound Name: N-Benzyldiethanolamine

Cat. No.: B085505

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis and drug development, the selection of
appropriate starting materials is paramount to ensuring optimal reaction outcomes and the
desired pharmacological activity of the final compound. N-Benzyldiethanolamine and N-
phenyldiethanolamine are two key tertiary amine intermediates that both feature a
diethanolamine backbone. However, the seemingly subtle difference between a benzyl and a
phenyl group attached to the nitrogen atom imparts distinct steric and electronic characteristics,
influencing their reactivity and suitability for various synthetic applications, most notably in the
preparation of nitrogen mustards and other bioactive molecules.

This guide provides an objective comparison of N-Benzyldiethanolamine and N-
phenyldiethanolamine, offering insights into their synthesis, reactivity, and potential
performance in key chemical transformations. While direct comparative experimental data is
scarce in the available literature, this comparison is grounded in established chemical
principles to aid researchers in making informed decisions for their synthetic strategies.

Physicochemical Properties

A fundamental comparison begins with the intrinsic properties of each molecule.
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Property N-Benzyldiethanolamine N-Phenyldiethanolamine
Molecular Formula C11H17NO2 C10H1s5NO2
Molecular Weight 195.26 g/mol 181.23 g/mol
Benzyl group attached to the Phenyl group attached to the
Structure ) ) ] ] ) ]
nitrogen of diethanolamine nitrogen of diethanolamine
Tertiary amine, Two primary Tertiary amine, Two primary

Key Functional Groups
hydroxyl groups hydroxyl groups

Synthesis of the Precursors

Both N-Benzyldiethanolamine and N-phenyldiethanolamine can be synthesized through well-
established nucleophilic substitution reactions.

Synthesis of N-Benzyldiethanolamine

N-Benzyldiethanolamine is typically prepared via the N-alkylation of diethanolamine with
benzyl chloride.

Diethanolamine + Benzyl Chloride

T
.

N-Benzyldiethanolamine Mb HCI

Benzyl Chloride

Aniline

+ Ethylene Oxide

N-Phenyldiethanolamine

Ethylene Oxide (2 eq.)
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[https://www.benchchem.com/product/b085505#n-benzyldiethanolamine-vs-n-

phenyldiethanolamine-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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